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Compound of Interest

Compound Name: Docosyl isooctanoate

Cat. No.: B15177234 Get Quote

A Comprehensive Analysis of Docosyl
Isooctanoate
This technical guide provides an in-depth overview of the physicochemical properties of

docosyl isooctanoate, a long-chain ester of significant interest in various scientific and

industrial applications. The information presented herein is intended for researchers, scientists,

and professionals engaged in drug development and material science.

Physicochemical Properties
Docosyl isooctanoate is an ester with a long aliphatic chain, which imparts specific properties

such as high lipophilicity and a waxy nature at room temperature. Its molecular characteristics

are fundamental to understanding its behavior in various formulations and biological systems.

A summary of the key quantitative data for docosyl isooctanoate is presented in the table

below.
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Property Value

Molecular Formula C30H60O2[1]

Molecular Weight 452.7962 g/mol [1]

Exact Mass 452.45933115 u[1]

Monoisotopic Mass 452.45933115 u[1]

Molecular Structure and Identification
The structural representation of docosyl isooctanoate reveals a docosyl (C22) alcohol moiety

esterified with isooctanoic acid. The IUPAC name for this compound is docosyl 6-

methylheptanoate.
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Caption: Relationship between Docosyl Isooctanoate and its key identifiers.

Experimental Protocols
Detailed experimental methodologies for the determination of the molecular weight and formula

of docosyl isooctanoate typically involve mass spectrometry and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the

exact mass of the molecule. The sample is introduced into the mass spectrometer, ionized, and
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the mass-to-charge ratio of the resulting ions is measured. The exact mass provides a highly

accurate determination of the elemental composition, confirming the molecular formula.

Elemental Analysis: Combustion analysis is a standard method to determine the empirical

formula of a compound. A known mass of the substance is burned in an excess of oxygen, and

the resulting combustion products (carbon dioxide and water) are collected and weighed. The

percentages of carbon and hydrogen in the original compound are then calculated, which can

be used to determine the empirical and subsequently the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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